Cas no 896304-04-4 (6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-bromobenzoate)

• Product name: 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-bromobenzoate
• CAS No: 896304-04-4
• MF: C₁₇H₁₂BrNO₄S₂
• MW: 438.315481185913
• CID: 6347946
• PubChem ID: 18574009

6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-bromobenzoate
• 896304-04-4
• 6-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-bromobenzoate
• [6-[(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-bromobenzoate
• F2566-0061
• 6-(((4-methylthiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-bromobenzoate
• AKOS024660703

• Inchi： 1S/C17H12BrNO4S2/c1-10-8-24-17(19-10)25-9-13-6-14(20)15(7-22-13)23-16(21)11-2-4-12(18)5-3-11/h2-8H,9H2,1H3
• InChI Key： QALCAIHDCBBYEL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(=O)OC1=COC(=CC1=O)CSC1=NC(C)=CS1

Computed Properties

• Exact Mass: 436.93911g/mol
• Monoisotopic Mass: 436.93911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-bromobenzoate

Introduction to Compound with CAS No. 896304-04-4 and Product Name: 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-bromobenzoate

Compound with the CAS number 896304-04-4 and the product name 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-bromobenzoate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The intricate arrangement of functional groups, including the thiazole ring, sulfanyl group, and bromobenzoyl moiety, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further exploration.

The thiazole core is a well-documented scaffold in medicinal chemistry, known for its broad spectrum of biological activities. Compounds containing thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. In particular, the presence of a 4-methyl substituent on the thiazole ring enhances its stability and bioavailability, which is crucial for therapeutic applications. The sulfanyl group attached to the thiazole ring further modulates the compound's pharmacokinetic profile, potentially improving its interaction with biological targets.

The pyran ring in the molecular structure of this compound introduces an additional layer of complexity, which can influence its solubility and metabolic pathways. The 4-oxo group on the pyran ring enhances electrophilicity, making it a reactive site for further functionalization. This structural feature is particularly interesting for chemists working on designing novel heterocyclic compounds with enhanced biological activity. The combination of these structural elements results in a molecule with a high degree of versatility, suitable for various synthetic modifications.

The bromobenzoyl moiety at the end of the molecule adds another dimension to its potential applications. Bromine atoms are often incorporated into drug molecules to improve their binding affinity and metabolic stability. The presence of this group suggests that the compound may exhibit strong interactions with biological receptors, making it a promising candidate for developing new therapeutic agents. Additionally, bromine can be used as a handle for further chemical modifications, allowing chemists to fine-tune the compound's properties as needed.

Recent research in pharmaceutical chemistry has highlighted the importance of multifunctional compounds that can target multiple pathways simultaneously. The compound with CAS No. 896304-04-4 fits this description well, as its structure suggests it may interact with various biological targets. For instance, studies have shown that thiazole derivatives can inhibit enzymes involved in cancer cell proliferation and inflammation. The sulfanyl group may also contribute to these effects by modulating protein-protein interactions or by acting as a ligand for metal ions that are critical for cellular processes.

In addition to its potential therapeutic applications, this compound has interesting chemical properties that make it useful for synthetic chemistry. The presence of multiple reactive sites allows for diverse synthetic strategies, including nucleophilic substitution reactions, cyclization reactions, and cross-coupling reactions. These reactions can be leveraged to create new derivatives with tailored biological activities. For example, replacing the bromobenzoyl group with other functional groups could lead to compounds with different pharmacological profiles.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations are likely employed to construct the complex core structure efficiently. These methods are essential for producing large quantities of the compound needed for preclinical studies and eventual clinical trials.

Preclinical studies have already begun to explore the biological activity of this compound. Initial results suggest that it may exhibit potent effects against various diseases, including cancer and inflammatory disorders. The combination of structural features such as the thiazole ring, sulfanyl group, pyran ring, and bromobenzoyl moiety appears to contribute to its multifunctional nature. Further research is needed to fully understand its mechanism of action and to identify potential side effects.

The development of new drug candidates is a lengthy process that involves extensive testing in vitro and in vivo. However, compounds like this one offer hope because they represent innovative approaches to treating complex diseases. By leveraging advances in synthetic chemistry and medicinal chemistry, researchers can design molecules with improved efficacy and safety profiles. The compound with CAS No. 896304-04-4 is an excellent example of how structural diversity can lead to novel therapeutic agents.

In conclusion,6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-bromobenzoate is a promising candidate for further development in pharmaceutical chemistry. Its unique structure combines multiple functional groups that enhance its potential biological activity while providing numerous opportunities for synthetic modifications. As research continues into this compound and others like it,the field of medicinal chemistry will undoubtedly benefit from new insights into disease mechanisms and innovative treatment strategies.